Cas no 1602965-34-3 (2H-chromene-3-sulfonamide)

• Product Name: 2H-chromene-3-sulfonamide
• CAS No: 1602965-34-3
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• CID: 5244955
• PubChem ID: 105393702
• Update Time: 2025-06-25

2H-chromene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-sulfonamide
• 2H-chromene-3-sulfonamide

• Inchi： 1S/C9H9NO3S/c10-14(11,12)8-5-7-3-1-2-4-9(7)13-6-8/h1-5H,6H2,(H2,10,11,12)
• InChI Key： FNMAAOLVILTDQY-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2C=C1S(N)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 2H-chromene-3-sulfonamide

Comprehensive Overview of 2H-chromene-3-sulfonamide (CAS No. 1602965-34-3): Properties, Applications, and Research Insights

2H-chromene-3-sulfonamide (CAS No. 1602965-34-3) is a specialized organic compound belonging to the chromene family, characterized by its unique sulfonamide functional group. This molecule has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and chemical synthesis. The compound's structural features, including its benzopyran core and sulfonamide moiety, make it a versatile intermediate for developing novel bioactive molecules.

In the context of current research trends, 2H-chromene-3-sulfonamide aligns with several hot topics in medicinal chemistry. Researchers are particularly interested in its potential as a scaffold for drug discovery, given the known biological activities of both chromene derivatives and sulfonamides. The compound's molecular structure offers opportunities for structural modifications, making it valuable for structure-activity relationship (SAR) studies. Recent publications have explored its role in targeting specific enzyme inhibitors, which is a growing area of interest in precision medicine approaches.

The synthetic accessibility of 2H-chromene-3-sulfonamide (CAS No. 1602965-34-3) has been another focus area. Modern green chemistry techniques have been applied to optimize its production, addressing concerns about sustainable synthesis – a key priority in today's chemical industry. The compound's physicochemical properties, including its solubility profile and stability characteristics, have been thoroughly characterized to support its various applications. These properties are crucial for researchers working on formulation development or drug delivery systems.

From a commercial perspective, 2H-chromene-3-sulfonamide has seen growing demand in the fine chemicals market. Suppliers and manufacturers frequently list this compound under various name variations, including 3-sulfonamido-2H-chromene and 2H-1-benzopyran-3-sulfonamide, which are important long-tail keywords for researchers searching for this material. The compound's purity specifications, typically ranging from 95% to 99%, cater to different research needs, from preliminary screening to advanced pharmacological studies.

Recent advancements in computational chemistry have enabled more efficient exploration of 2H-chromene-3-sulfonamide's potential. Molecular docking studies and in silico ADMET predictions have provided valuable insights into its interactions with biological targets, reducing the need for extensive laboratory screening. This aligns with the pharmaceutical industry's shift toward AI-assisted drug discovery, where compounds like 1602965-34-3 serve as important test cases for new computational approaches.

The safety profile of 2H-chromene-3-sulfonamide has been documented in several research papers, with particular attention to its toxicological characteristics and handling precautions. While not classified as hazardous under standard regulations, proper laboratory practices are recommended when working with this compound. Material Safety Data Sheets (MSDS) provide detailed information about its storage conditions and compatibility with other chemicals, which is essential information for laboratory personnel.

Looking forward, the scientific community anticipates expanded applications for 2H-chromene-3-sulfonamide in emerging fields such as molecular imaging and theranostics. Its structural features make it suitable for conjugation with various reporter groups or targeting moieties. Additionally, the compound's potential in material science applications, particularly in the development of functional polymers or advanced coatings, represents an exciting direction for future research.

For researchers seeking CAS 1602965-34-3 or its derivatives, numerous specialty chemical suppliers offer this compound with varying levels of purity and packaging options. The growing body of literature on chromene sulfonamides suggests that this class of compounds will continue to be important in multiple scientific disciplines, from medicinal chemistry to materials engineering. As research progresses, we can expect to see more innovative applications for this versatile molecular scaffold.